Cas no 35808-69-6 (4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 35808-69-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1094991
• PubChem ID: 21826879
• Update Time: 2025-04-20

4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• SCHEMBL12410481
• 35808-69-6
• 4-chloro-6,7-dimethylpyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C8H8ClN3/c1-5-3-6-7(9)10-4-11-8(6)12(5)2/h3-4H,1-2H3
• InChI Key： HRGYJEPBRDUERU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)N(C)C2=NC=N1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines